methyl ({[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)(phenyl)acetate

• IUPAC Name: methyl 2-[[2-[(4-butyl-5-methyl-1H-imidazol-2-yl)sulfanyl]acetyl]amino]-2-phenylacetate
• InChI: InChI=1S/C19H25N3O3S/c1-4-5-11-15-13(2)20-19(21-15)26-12-16(23)22-17(18(24)25-3)14-9-7-6-8-10-14/h6-10,17H,4-5,11-12H2,1-3H3,(H,20,21)(H,22,23)
• InChI Key: QUGLYJXXAHCYGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(NC(=N1)SCC(=O)NC(C2=CC=CC=C2)C(=O)OC)C
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

Methyl ({[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)(phenyl)acetate, also known as BMA-155, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMA-155 is a thioester prodrug that is activated by esterases in the body, releasing the active drug, which has shown promising results in preclinical studies.

Mechanism of Action

Methyl ({[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)(phenyl)acetate is believed to exert its therapeutic effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDACs have been implicated in various diseases, including cancer and neurological disorders. By inhibiting HDAC activity, this compound may modulate gene expression and exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in preclinical studies. Additionally, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of methyl ({[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)(phenyl)acetate is its potential as a therapeutic agent for various diseases. Additionally, this compound can be synthesized relatively easily and has shown good stability in preclinical studies. However, one limitation of this compound is its limited solubility in aqueous solutions, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the study of methyl ({[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)(phenyl)acetate. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.

Scientific Research Applications

Methyl ({[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]acetyl}amino)(phenyl)acetate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.